Cas no 41467-27-0 (2-Propen-1-one,1-(4-methylphenyl)-3,3-bis(methylthio)-)

• Product name: 2-Propen-1-one,1-(4-methylphenyl)-3,3-bis(methylthio)-
• CAS No: 41467-27-0
• MF: C₁₂H₁₄OS₂
• MW: 238.36896
• CID: 327671
• PubChem ID: 10514114

2-Propen-1-one,1-(4-methylphenyl)-3,3-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(4-methylphenyl)-3,3-bis(methylthio)-
• 1-(4-methylphenyl)-3,3-bis(methylsulfanyl)prop-2-en-1-one
• 3,3-BIS-METHYLSULFANYL-1-P-TOLYL-PROPENONE
• 3,3-Bis-methylmercapto-1-p-tolyl-propenon
• 1-(4-methylphenyl)-3,3-bis(methylsulfanyl)-2-propen-1-one
• DTXSID40441115
• 41467-27-0
• SCHEMBL6139623

• Inchi： InChI=1S/C12H14OS2/c1-9-4-6-10(7-5-9)11(13)8-12(14-2)15-3/h4-8H,1-3H3
• InChI Key： JLYUNJQMQAOOEE-UHFFFAOYSA-N
• SMILES： CC1C=CC(C(=O)/C=C(\SC)/SC)=CC=1

Computed Properties

• Exact Mass: 238.04900
• Monoisotopic Mass: 238.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.145
• Boiling Point: 363.709°C at 760 mmHg
• Flash Point: 154.182°C
• Refractive Index: 1.597
• PSA: 67.67000
• LogP: 3.74510

2-Propen-1-one,1-(4-methylphenyl)-3,3-bis(methylthio)- Security Information

2-Propen-1-one,1-(4-methylphenyl)-3,3-bis(methylthio)- Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%